1-Fluoro-2-isobutoxy-3-nitrobenzene

• IUPAC Name: 1-fluoro-2-(2-methylpropoxy)-3-nitrobenzene
• InChI: InChI=1S/C10H12FNO3/c1-7(2)6-15-10-8(11)4-3-5-9(10)12(13)14/h3-5,7H,6H2,1-2H3
• InChI Key: OMJCHCJAEMSERQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=CC=C1F)[N+](=O)[O-]
• Molecular Formula: C10H12FNO3
• DSSTOX Substance ID: DTXSID301261553
• Molecular Weight: 213.21 g/mol
• CAS No.: 1233955-17-3

Description

1-Fluoro-2-isobutoxy-3-nitrobenzene is a chemical compound that has gained significant attention in scientific research due to its potential applications in different fields. It is a nitroaromatic compound that has a nitro group and a fluorine atom attached to a benzene ring. The compound's molecular formula is C10H12FNO3, and its molecular weight is 215.20 g/mol.

Scientific Research Applications

Synthesis and Characterization

1-Fluoro-2,5-dimethoxy-4-nitrobenzene, closely related to the requested compound, was synthesized and characterized. This process involved the reaction of commercial 2-fluoro-1,4-dimethoxybenzene with nitric acid and was confirmed by various techniques such as X-ray crystallography, NMR, EI-MS, and FT-IR (Sweeney, McArdle, & Aldabbagh, 2018).

Electronic and Structural Studies

Studies on nitrobenzene derivatives, including fluoronitrobenzenes, focused on electron attachment and detachment processes. The behavior of these compounds under electron transmission spectroscopy (ETS) and dissociative electron attachment spectroscopy (DEAS) was analyzed, providing insights into the molecular orbital structures and electron attachment energies (Asfandiarov et al., 2007).

Reaction Dynamics

The reactivity of nitro group and fluorine atom in meta-substituted nitrobenzenes, including 1-fluoro-3-nitrobenzene, was examined. The study focused on the displacement of these groups by phenols, revealing the mobility differences influenced by entropy and enthalpy factors (Khalfina & Vlasov, 2005).

Microwave Mediated Reduction

Research on microwave-mediated reduction of nitroaromatics, including fluorine-containing compounds, was conducted. This study provided insights into the reduction processes of fluoronitrobenzenes under specific conditions, highlighting the influence of solvents and the resulting products (Spencer, Rathnam, Patel, & Anjum, 2008).

Thermodynamic Analysis

An experimental and computational thermodynamic study was performed on monofluoronitrobenzene isomers, providing data on enthalpies of formation and vapor pressure. These studies are essential for understanding the stability and reactivity of such compounds (Ribeiro da Silva et al., 2010).

Photophysics and Photochemistry

Insights into the complex photophysics and photochemistry of nitrobenzene, a basic structure for fluoronitrobenzenes, were gained through computational studies. This research helps in understanding the decay paths and electronic properties of these compounds (Giussani & Worth, 2017).

Safety and Hazards

“1-Fluoro-2-isobutoxy-3-nitrobenzene” should be handled with care. It is recommended to keep the product out of reach of children, avoid contact with skin, eyes, and clothing, and use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It’s known that nitrobenzene compounds often interact with various enzymes and receptors in the body .

Mode of Action

The mode of action of 1-Fluoro-2-isobutoxy-3-nitrobenzene involves the interaction of the nitro group and the fluorine atom in the compound. The relative mobilities of the nitro group and fluorine atom in 1-fluoro-3-nitrobenzene by the action of phenols in the presence of potassium carbonate in dimethylformamide at 95–125°C were studied by the competing reaction method . The greater mobility of the nitro group was found to be determined by the entropy control of the reactivity of arenes .

Biochemical Pathways

Nitrobenzene compounds are known to undergo electrophilic aromatic substitution reactions . In these reactions, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .

Pharmacokinetics

The compound’s molecular formula is c10h12fno3, and its average mass is 213206 Da , which may influence its pharmacokinetic properties.

Action Environment

Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of this compound. For instance, the reaction of 1-fluoro-3-nitrobenzene with phenols in the presence of potassium carbonate occurs at temperatures between 95–125°C .